Cas no 691381-98-3 (3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate)

• Product Name: 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate
• CAS No: 691381-98-3
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 6011012
• PubChem ID: 3157889
• Update Time: 2025-05-19

3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate
• [3-[[2-(2-amino-4-oxo-1,3-thiazol-5-yl)acetyl]amino]phenyl] acetate
• 5-Thiazoleacetamide, N-[3-(acetyloxy)phenyl]-2-amino-4,5-dihydro-4-oxo-
• AKOS016319263
• HMS1691E12
• AB00686509-01
• SR-01000322802
• F1791-2056
• 3-(2-(2-imino-4-oxothiazolidin-5-yl)acetamido)phenyl acetate
• SR-01000322802-1
• 691381-98-3

• Inchi： 1S/C13H13N3O4S/c1-7(17)20-9-4-2-3-8(5-9)15-11(18)6-10-12(19)16-13(14)21-10/h2-5,10H,6H2,1H3,(H,15,18)(H2,14,16,19)
• InChI Key： YOSIJNBQKPEPKG-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=CC(OC(C)=O)=C2)=O)C(=O)N=C1N

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 13.30±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate

Introduction to 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate (CAS No. 691381-98-3)

3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 691381-98-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this compound incorporates several key functional groups, including an amide moiety and a thiazolidine ring, which contribute to its potential therapeutic applications.

The amide group in the molecule plays a crucial role in its interactions with biological targets. Amides are well-known for their ability to form hydrogen bonds, which can enhance the binding affinity of a compound to its receptor. In the context of drug design, the presence of an amide group can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. The specific positioning of the amide group in 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate suggests that it may interact with biological targets in a manner that could be exploited for therapeutic purposes.

The thiazolidine ring is another critical feature of this compound. Thiazolidines are heterocyclic compounds that are known for their versatility in pharmaceutical applications. They have been widely studied for their antimicrobial, anti-inflammatory, and anti-cancer properties. The thiazolidine ring in 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate contributes to the molecule's overall stability and reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these computational tools, scientists have been able to identify potential binding sites on biological targets and design molecules that are more likely to exhibit desired pharmacological effects. The structure of 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate has been subjected to rigorous computational analysis, which has provided valuable insights into its potential interactions with various biological receptors.

In vitro studies have shown that derivatives of thiazolidine-containing compounds can exhibit significant inhibitory effects on enzymes and receptors involved in various disease pathways. For instance, certain thiazolidine derivatives have been found to inhibit kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammation. The presence of the imino group in the thiazolidine ring of 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamidophenyl acetate may further enhance its ability to interact with such enzymatic targets.

The acetamidophenyl moiety is another important component of this compound. Phenylacetic acid derivatives are known for their broad spectrum of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The incorporation of an amide group into the phenyl ring enhances the solubility and bioavailability of the molecule, which is crucial for its absorption and distribution within the body. This feature makes 3-2-(2-imino-4-oxo-1,3-thiazolidin-5-yll)acetamidophenyl acetate a promising candidate for further development as a therapeutic agent.

Current research in medicinal chemistry is focused on developing novel molecules that can modulate disease pathways more effectively while minimizing side effects. The unique structural features of 3-(2-imino-4oxo-1,3-thiazolidin5-yl)acetamidophenyl acetate make it an attractive candidate for such efforts. By combining computational modeling with experimental validation, researchers aim to optimize the pharmacological properties of this compound and explore its potential in treating various diseases.

The synthesis of 3-(2-imino-4oxo-1,3-thiazolidin5-yl)acetamidophenyl acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of this molecule efficiently. These techniques include cyclization reactions, condensation reactions, and functional group transformations, which are essential for achieving the desired molecular structure.

The chemical stability of 3-(2-imino-4oxo-1,3-thiazolidin5-yl)acetamidophenyl acetate under various conditions has been thoroughly evaluated. Stability studies are crucial for determining the shelf life of a compound and ensuring its efficacy during storage and transportation. These studies have revealed that the compound exhibits good stability under controlled conditions, making it suitable for further development as an active pharmaceutical ingredient (API).

In conclusion, 3-(2-imino-4oxo-1,3-thiazolidin5-yl)acetamidophenyl acetate (CAS No. 691381-) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like 3-()(^{IminOxo-Thiazo-lidine)})Acetamidephenethyl Acetate will play a crucial role in addressing unmet medical needs.